N-[(3-ethylisoxazol-5-yl)methyl]-4-(5-methyl-1-propyl-1H-pyrazol-4-yl)pyrimidin-2-amine

• IUPAC Name: N-[(3-ethyl-1,2-oxazol-5-yl)methyl]-4-(5-methyl-1-propylpyrazol-4-yl)pyrimidin-2-amine
• InChI: InChI=1S/C17H22N6O/c1-4-8-23-12(3)15(11-20-23)16-6-7-18-17(21-16)19-10-14-9-13(5-2)22-24-14/h6-7,9,11H,4-5,8,10H2,1-3H3,(H,18,19,21)
• InChI Key: HEYODHRDDCBICN-UHFFFAOYSA-N
• Canonical SMILES: CCCN1C(=C(C=N1)C2=NC(=NC=C2)NCC3=CC(=NO3)CC)C
• Molecular Formula: C17H22N6O
• Molecular Weight: 326.4 g/mol

Description

This compound is part of a broader class of chemicals that include pyrazole and pyrimidine derivatives. These compounds are noteworthy for their versatile applications in medicinal chemistry and material science due to their unique structural properties and biological activities. The research interest in these compounds stems from their potential pharmacological activities and their use as building blocks in organic synthesis.

Synthesis Analysis

The synthesis of pyrazole and pyrimidine derivatives typically involves the reaction of hydroxymethyl pyrazole derivatives with primary amines, leading to a variety of structurally similar compounds. For instance, Titi et al. (2020) described the synthesis of related compounds through reactions yielding N-((1h-pyrazol-1-yl) methyl) pyrimidin-2-amine derivatives among others. The synthesis process is characterized by the use of FT-IR, UV–visible spectroscopy, proton NMR, mass spectroscopy, and single crystal X-ray crystallography for structure identification (Titi et al., 2020).

Molecular Structure Analysis

Crystallographic analysis of related compounds reveals that the amine group's N–H and the nitrogen or oxygen atoms are in-plane with the aromatic ring, indicating significant planarity and potential for π-π interactions. This structural arrangement plays a crucial role in the compound's reactivity and interaction with biological targets (Titi et al., 2020).

Chemical Reactions and Properties

Pyrazole and pyrimidine derivatives undergo a variety of chemical reactions, reflecting their reactivity towards different chemical agents. These reactions include cyclocondensation, alkylation, and the formation of fused heterocyclic systems. The choice of reaction conditions and reagents determines the outcome and yield of the desired products, highlighting the importance of precise synthesis protocols (Deohate & Palaspagar, 2020).

Physical Properties Analysis

The physical properties of these compounds, such as solubility, melting point, and crystallinity, are crucial for their application in various fields. These properties are often studied using computational methods and compared with experimental data to ensure accuracy and reliability (Titi et al., 2020).

Chemical Properties Analysis

The chemical properties, including acidity, basicity, and reactivity towards different functional groups, are essential for understanding the compound's behavior in chemical reactions and biological environments. These properties are determined through a combination of experimental and theoretical approaches, providing insights into the compound's potential applications and limitations (Titi et al., 2020).